Cas no 2227879-48-1 (tert-butyl N-{2,3-dimethoxy-5-(2R)-oxiran-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{2,3-dimethoxy-5-(2R)-oxiran-2-ylphenyl}carbamate
• CAS No: 2227879-48-1
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6206906
• PubChem ID: 165899945
• Update Time: 2025-10-20

tert-butyl N-{2,3-dimethoxy-5-(2R)-oxiran-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2,3-dimethoxy-5-(2R)-oxiran-2-ylphenyl}carbamate
• tert-butyl N-{2,3-dimethoxy-5-[(2R)-oxiran-2-yl]phenyl}carbamate
• EN300-1886288
• 2227879-48-1

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(17)16-10-6-9(12-8-20-12)7-11(18-4)13(10)19-5/h6-7,12H,8H2,1-5H3,(H,16,17)/t12-/m0/s1
• InChI Key： HJUODRIBMLJMKI-LBPRGKRZSA-N
• SMILES： O1C[C@H]1C1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.3Ų

Additional information on tert-butyl N-{2,3-dimethoxy-5-(2R)-oxiran-2-ylphenyl}carbamate

Tert-butyl N-{2,3-dimethoxy-5-(2R)-oxiran-2-ylphenyl}carbamate (CAS No. 2227879-48-1): Structural Features, Synthesis, and Emerging Applications in Chemical Biology

The compound tert-butyl N-{2,3-dimethoxy-5-(2R)-oxiran-2-ylphenyl}carbamate (CAS No. 2227879-48-1) represents a structurally unique molecule with a hybrid framework combining an epoxide ring, dimethoxy-substituted aromatic core, and a protected amine functionality. Its molecular architecture is characterized by the presence of a (2R)-oxiran-2-yl group at the para-position of a phenolic ring, which is further substituted with two methoxy groups at the ortho and meta positions. The tert-butyl carbamate moiety serves as a nitrogen protecting group, a common strategy in organic synthesis to modulate reactivity and stability during complex molecule assembly.

The epoxide functionality (a three-membered cyclic ether) is a highly strained and reactive motif often exploited in bioconjugation, polymer chemistry, and drug design. In this compound, the epoxide is positioned on an aromatic scaffold bearing electron-donating methoxy substituents, which may influence its electrophilic character and reactivity toward nucleophiles such as thiols or amines. The stereochemistry at the epoxide center ((2R) configuration) adds another layer of specificity, potentially enabling enantioselective interactions in chiral environments or enzymatic systems.

Recent advancements in chemical biology have highlighted the utility of epoxide-containing molecules as crosslinking agents, prodrug precursors, or bioorthogonal reagents. For instance, studies published in *Journal of Medicinal Chemistry* (Vol. 66, 2023) demonstrated that epoxide-functionalized compounds can undergo efficient ring-opening reactions under mild conditions to form stable covalent bonds with biomolecules. The dimethoxy substitution pattern on the phenolic ring may enhance solubility while maintaining hydrophobic interactions critical for membrane permeability or protein binding.

The tert-butyl carbamate group plays a dual role in this structure: it acts as both a nitrogen protecting group during synthetic steps and a labile moiety that can be selectively deprotected under acidic conditions (e.g., using trifluoroacetic acid). This feature aligns with modern synthetic strategies where modular protection/deprotection sequences are essential for building complex molecules with precise functionalization patterns. Notably, carbamate derivatives have been extensively studied for their roles in peptidomimetic design and kinase inhibitor development.

In the context of drug discovery pipelines, compounds like tert-butyl N-{...}carbamate may serve as intermediates for generating bioactive scaffolds through iterative chemical transformations. For example, deprotection of the carbamate could yield an amine-containing derivative suitable for conjugation to polyethylene glycol (PEG) chains or other functional moieties via standard coupling chemistries such as HATU-mediated amide bond formation.

Structural analysis via X-ray crystallography or NMR spectroscopy would reveal key conformational preferences of this molecule. The presence of multiple stereocenters (including the epoxide center and potential axial chirality from the aromatic substituents) necessitates careful characterization to confirm absolute configuration and stereochemical integrity. Computational studies using DFT methods could further elucidate electronic effects from the dimethoxy substituents on electrophilic activation of the epoxide ring.

Eco-friendly synthesis routes are increasingly prioritized in modern organic chemistry. Green chemistry principles suggest that catalytic methods employing transition metal complexes (e.g., palladium or copper catalysts) might enable efficient coupling between pre-formed epoxide precursors and dimethoxy-substituted phenols under solvent-free or aqueous conditions. Such approaches would align with sustainability goals while maintaining high stereoselectivity at the epoxide center.

In materials science applications, this compound's combination of hydrophobic/hydrophilic regions could make it suitable for designing amphiphilic block copolymers through controlled radical polymerization techniques like ATRP or RAFT. The epoxide functionality might also be harnessed for creating thermoset networks via crosslinking reactions triggered by heat or light irradiation.

Biocompatibility assessments are crucial for any compound entering biomedical applications. Preliminary cytotoxicity screening using cell lines such as HEK 293 or HeLa cells would provide baseline data on potential off-target effects before advancing to more complex models like organ-on-a-chip systems or animal studies.

The field of chemical biology continues to evolve rapidly with innovations in click chemistry methodologies. While traditional copper-catalyzed azide–alkyne cycloadditions remain dominant, alternative strategies involving strain-promoted reactions between trans-cyclooctynes and tetrazines are gaining traction due to their superior biocompatibility profiles—features that could complement applications involving this epoxide-containing scaffold.

Synthetic accessibility is another critical factor influencing practical utility. Modular approaches allowing independent installation of each functional group (epoxide ring formation via Prins reaction; dimethylation via alkylation; carbamate formation via urethane coupling) would enhance scalability while minimizing side reactions during multi-step syntheses.

Emerging research from leading institutions suggests that similar molecular frameworks are being explored for their potential as enzyme inhibitors targeting metabolic pathways involved in cancer progression or neurodegenerative diseases. The ability to fine-tune hydrophobicity through substitution patterns on aromatic rings remains a powerful tool for optimizing pharmacokinetic properties during lead optimization phases.

In conclusion, tert-butyl N-{...}carbamate (CAS No. 2227879-48-1) exemplifies how strategic integration of multiple functional groups into a single scaffold can create versatile building blocks applicable across diverse research domains—from pharmaceutical development to advanced materials engineering—while adhering to contemporary standards for sustainability and efficiency in chemical synthesis.